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Compound of Interest

Compound Name: 2-Bromobenzofuran

Cat. No.: B1272952 Get Quote

Essential Safety and Handling Guide for 2-
Bromobenzofuran
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromobenzofuran (CAS No:

54008-77-4). Adherence to these protocols is essential for ensuring a safe laboratory

environment and mitigating potential hazards.

Hazard Identification and Classification
2-Bromobenzofuran is classified as a hazardous substance. Based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it presents the

following hazards:
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Hazard Class Hazard Statement GHS Code Citations

Skin

Corrosion/Irritation
Causes skin irritation H315 [1][2]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 [1][2]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
H335 [1][2]

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,

in contact with skin or

if inhaled

H302 + H312 + H332

Personal Protective Equipment (PPE)
Engineering controls, such as operating within a certified chemical fume hood, are the primary

means of exposure control. PPE serves as a critical secondary barrier. The following table

summarizes the required PPE for handling 2-Bromobenzofuran.[3]
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Body Part PPE Specification Rationale Citations

Eyes/Face

Chemical safety

goggles or a face

shield.

Protects eyes and

face from splashes

and airborne particles.

[4][5]

Hands

Chemical-resistant,

impervious gloves

(e.g., nitrile). Double-

gloving is

recommended.

Prevents skin contact

and absorption.

Double-gloving

provides an additional

layer of protection.

[4]

Body

Disposable or

chemical-resistant lab

coat with long sleeves

and tight cuffs.

Protects skin and

personal clothing from

contamination.

[4]

Respiratory

Use only in a well-

ventilated area,

preferably a chemical

fume hood. If

ventilation is

inadequate or for spill

cleanup, use a

NIOSH-approved

respirator with

cartridges for organic

vapors.

Essential for

preventing the

inhalation of vapors or

mists.

[1][4][5]

Feet Closed-toe shoes.

Prevents injuries from

spills or dropped

equipment.

[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

compliance.
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1. Pre-Handling and Preparation:

Designated Area: All handling of 2-Bromobenzofuran must occur in a designated,

restricted-access area, such as a certified chemical fume hood.[4][5]

Emergency Equipment: Ensure an eyewash station and safety shower are immediately

accessible and have been recently tested.[4]

Review Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand

the SDS for 2-Bromobenzofuran.

Assemble PPE: Don all required PPE as specified in the table above before entering the

designated handling area.

2. Handling the Chemical:

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1][6]

Ventilation: Ensure work is performed in a well-ventilated area or a fume hood to keep

exposure to a minimum.[1]

Container Handling: Keep the container tightly closed when not in use.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory or when using this product.[6] Wash

hands and skin thoroughly after handling.[1]

3. Post-Handling Procedures:

Decontamination: Clean all work surfaces and equipment thoroughly after use.

Clothing: Immediately remove any clothing that becomes contaminated. Contaminated work

clothes should be laundered separately before reuse.[1]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[1] The storage area should be locked.[1]
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Improper disposal of 2-Bromobenzofuran can pose environmental risks. It must be treated as

hazardous waste.[7]

1. Waste Segregation and Collection:

Waste Type: As a halogenated organic compound, all waste containing 2-Bromobenzofuran
must be collected separately from non-halogenated waste.[7]

Container: Use a dedicated, clearly labeled, and sealed hazardous waste container for all

solid and liquid waste.[4][7] This includes contaminated PPE (gloves, disposable lab coats),

weighing papers, and any absorbent materials used for spills.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Bromobenzofuran," and list all contents.[8]

2. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area that is secure

and has secondary containment to prevent spills.[7]

3. Final Disposal:

Method: Do not dispose of 2-Bromobenzofuran down the drain or in regular trash.[5] The

standard disposal method for halogenated organic compounds is high-temperature

incineration at a licensed and approved hazardous waste disposal facility.[7]

Compliance: All disposal activities must comply with local, regional, and national hazardous

waste regulations.[1][9]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures Citations

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. Get medical help if

you feel unwell.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Wash

the skin with plenty of soap

and water. If skin irritation

occurs, get medical help.

[1]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and consult a doctor.

[1]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Call a doctor

or Poison Control Center

immediately.

[1]

Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 2-
Bromobenzofuran in a laboratory setting.

1. Preparation
- Review SDS

- Designate Fume Hood
- Check Emergency Equipment

2. Don PPE
- Safety Goggles/Face Shield

- Nitrile Gloves (Double)
- Lab Coat

Proceed
3. Chemical Handling
- Work in Fume Hood

- Avoid Contact & Inhalation
- Keep Container Closed

Proceed
4. Post-Handling

- Decontaminate Surfaces
- Store Chemical Properly

- Remove Contaminated Clothing

Task Complete
5. Waste Disposal

- Segregate Halogenated Waste
- Use Labeled, Sealed Container

- Store in Accumulation Area

Generate Waste
6. De-Gown

- Remove PPE Carefully
- Dispose of Single-Use Items

- Wash Hands Thoroughly

End of Session

End of Session
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Caption: Workflow for Safe Handling of 2-Bromobenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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